Cas no 90830-15-2 (N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide)
90830-15-2 structure
Product Name:N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide
CAS No:90830-15-2
MF:C9H4ClF6NO
MW:291.577582359314
CID:1954886
PubChem ID:1638441
Update Time:2025-04-21
N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide
- acetamide, N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2,2-trifluoro-
- 4'-Chloro-3'-(trifluoromethyl)-2,2,2-trifluoroacetanilide
- DTXCID50160789
- Acetanilide, 4'-chloro-2,2,2-trifluoro-3'-(trifluoromethyl)-
- AKOS002276391
- Acetamide, N-(4-chloro-3-(trifluoromethyl)phenyl)-2,2,2-trifluoro-
- 90830-15-2
- DTXSID30238298
-
- Inchi: 1S/C9H4ClF6NO/c10-6-2-1-4(3-5(6)8(11,12)13)17-7(18)9(14,15)16/h1-3H,(H,17,18)
- InChI Key: HDHHCZJGICPRAU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(F)(F)F)NC(C(F)(F)F)=O
Computed Properties
- Exact Mass: 290.989
- Monoisotopic Mass: 290.989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.581
- Boiling Point: 280.5°C at 760 mmHg
- Flash Point: 123.4°C
- Refractive Index: 1.463
N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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